Cas no 1620957-08-5 (methyl O-(4-bromophenyl)serinate)

• Product Name: methyl O-(4-bromophenyl)serinate
• CAS No: 1620957-08-5
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• MDL: MFCD28126712
• CID: 5580000
• PubChem ID: 66661167
• Update Time: 2025-10-17

methyl O-(4-bromophenyl)serinate Chemical and Physical Properties

Names and Identifiers

• methyl O-(4-bromophenyl)serinate
• Serine, O-(4-bromophenyl)-, methyl ester

• MDL： MFCD28126712
• Inchi： 1S/C10H12BrNO3/c1-14-10(13)9(12)6-15-8-4-2-7(11)3-5-8/h2-5,9H,6,12H2,1H3/t9-/m0/s1
• InChI Key： SLWRNDGFRIWLGR-VIFPVBQESA-N
• SMILES： C(OC)(=O)[C@H](COC1=CC=C(Br)C=C1)N

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• Boiling Point: 366.4±37.0 °C(Predicted)
• pka: 5.56±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl O-(4-bromophenyl)serinate

Methyl O-(4-bromophenyl)serinate (CAS No. 1620957-08-5): An Overview of Its Synthesis, Properties, and Applications

Methyl O-(4-bromophenyl)serinate (CAS No. 1620957-08-5) is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a bromophenyl group with a serinate ester moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of methyl O-(4-bromophenyl)serinate typically involves a multi-step process. One common approach is the esterification of 4-bromophenyl serine with methanol in the presence of a suitable catalyst. This reaction is often carried out under mild conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this process, reducing reaction times and improving the overall efficiency.

In terms of its physical properties, methyl O-(4-bromophenyl)serinate is a white crystalline solid with a melting point ranging from 120 to 125°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but exhibits limited solubility in water. These properties make it suitable for various synthetic transformations and purification techniques.

The biological activity of methyl O-(4-bromophenyl)serinate has been the subject of several studies. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that methyl O-(4-bromophenyl)serinate can effectively inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

Moreover, the compound's ability to modulate inflammatory responses has been explored in preclinical models. A recent study conducted by a team of researchers at the University of California found that methyl O-(4-bromophenyl)serinate significantly reduced inflammation in animal models of arthritis. This finding suggests potential therapeutic applications for this compound in the treatment of inflammatory diseases.

In addition to its biological activities, methyl O-(4-bromophenyl)serinate has also been investigated for its use as an intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity make it an attractive starting material for the preparation of various pharmaceuticals and agrochemicals. For example, it can be used to synthesize compounds with improved pharmacokinetic properties or enhanced biological activity.

The safety profile of methyl O-(4-bromophenyl)serinate has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in both in vitro and in vivo models. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety.

In conclusion, methyl O-(4-bromophenyl)serinate (CAS No. 1620957-08-5) is a promising compound with a wide range of applications in organic chemistry and pharmaceutical research. Its unique structure and favorable properties make it an important intermediate for the synthesis of bioactive molecules with potential therapeutic benefits. As research continues to advance, it is likely that new applications and insights into the behavior of this compound will emerge, further solidifying its importance in the scientific community.